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Compound of Interest

Compound Name: ZNL-05-044

Cat. No.: B12375339

For research use only. Not for use in humans or animals.

This document provides essential guidance for the safe handling, storage, and disposal of
ZNL-05-044, a potent and selective CDK11 inhibitor. All personnel must review and understand
this information before working with this compound.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling ZNL-05-044 to
minimize exposure and ensure personal safety.
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PPE Category

Specification

Eye/Face Protection

ANSI z87.1 certified safety glasses with side
shields or chemical safety goggles. A face shield

should be used if there is a splash hazard.

Skin Protection

Chemical-resistant gloves (Nitrile rubber,
minimum 0.11 mm thickness). A fully buttoned

lab coat must be worn at all times.

Respiratory Protection

A NIOSH-approved N95 or higher-rated
respirator is required when handling the solid
powder outside of a certified chemical fume
hood.

Hand Protection

Disposable nitrile gloves should be worn.

Change gloves immediately if contaminated.

Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of ZNL-05-044

and ensuring a safe laboratory environment.

Handling:

o Work with ZNL-05-044 should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

» Avoid direct contact with skin, eyes, and clothing.

e Do not breathe dust or aerosols.

¢ Use only non-sparking tools when handling the solid compound.

e Wash hands thoroughly after handling.

Storage:

o Store in a tightly sealed, light-resistant container.
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o Keep in a cool, dry, and well-ventilated area.

o« Recommended storage temperatures are -20°C for up to one month or -80°C for up to six
months.[1]

e Solutions in solvents like DMSO should be stored at -80°C for up to six months.[2]

Accidental Release and First Aid Measures

Accidental Release:
o Evacuate: Immediately evacuate the area of the spill.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material (e.qg.,
vermiculite, sand).

o Collect: Carefully sweep or scoop the absorbed material into a sealed container for disposal.
o Clean: Decontaminate the spill area with a suitable cleaning agent.
First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing ZNL-05-044 must be treated as hazardous chemical waste.
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e Solid Waste: Collect all solid waste, including contaminated PPE and absorbent materials, in
a clearly labeled, sealed container.

» Liquid Waste: Collect all solutions containing ZNL-05-044 in a labeled, sealed, and
appropriate chemical waste container.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.
Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling ZNL-05-044 in a laboratory
setting.
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Caption: Workflow for safe handling of ZNL-05-044.
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Disclaimer: This information is intended for guidance only and may not be exhaustive.
Researchers should consult the official Safety Data Sheet (SDS) for ZNL-05-044 and their
institution's safety protocols before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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